![molecular formula C10H14N4 B3080163 3-tert-Butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine CAS No. 1082346-08-4](/img/structure/B3080163.png)
3-tert-Butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps. One approach is via aromatic nucleophilic substitution, where 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine reacts with different amines and triazole-2-thiol. This method yields the desired product in appreciable yields .
Molecular Structure Analysis
The molecular structure of 3-tert-Butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine can be characterized using techniques such as X-ray crystallography. It crystallizes in a centrosymmetric monoclinic space group, with two molecules linked via N–H⋯N hydrogen bonds .
Chemical Reactions Analysis
This compound may participate in various chemical reactions. For instance, at physiological pH, protonated amines or nitrogen heterocycles could form π-cation interactions with amino acid carbonyl groups of DNA gyrase, potentially influencing antibacterial effects .
Scientific Research Applications
Energetic Materials : A study by Anikin et al. (2019) described the synthesis of a high-melting compound with adjacent nitro-NNO-azoxy and amino groups. This compound, synthesized from a derivative similar to 3-tert-Butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine, is significant in the field of energetic materials (Anikin et al., 2019).
Heterocyclic Chemistry : Ibrahim et al. (2011) explored the synthesis of 1,2,3-Triazolo[4,5-b]pyridines and pyrazolo[4,3-b]pyridines, which are closely related to this compound. Their work contributes to the facile and efficient production of these compounds, which are vital in heterocyclic chemistry (Ibrahim et al., 2011).
Electroluminescent Materials : Kang et al. (2017) synthesized bipolar red host materials based on [1,2,4]-Triazolo[4,3-a]-pyridine, similar to the compound , for use in red phosphorescent organic light-emitting diodes (PhOLEDs). Their study contributes to the development of advanced electroluminescent materials (Kang et al., 2017).
Density Functional Theory (DFT) Studies : Mozafari et al. (2016) conducted DFT studies on derivatives of a novel ring system similar to this compound. Their work provides insights into the regioselectivity and structure of these compounds (Mozafari et al., 2016).
Spectral Analysis : Dymińska et al. (2022) examined the structural and spectroscopic properties of a new triazolopyridine derivative. Their research, which includes FTIR and FT-Raman spectroscopy, offers valuable information on the optical properties of compounds related to this compound (Dymińska et al., 2022).
Synthetic Methodology : El-Kurdi et al. (2021) discussed the synthesis of triazolopyridines, including methods relevant to the synthesis of compounds like this compound. Their study enhances the understanding of synthetic strategies for such compounds (El-Kurdi et al., 2021).
X-Ray Diffraction Studies : Hwang et al. (2006) provided a detailed analysis of the molecular structure of a derivative of 1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, which is structurally related to the compound . Their work, using X-ray diffraction, gives insights into the structural properties of such compounds (Hwang et al., 2006).
Mechanism of Action
Target of Action
The primary targets of 3-tert-Butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine are currently unknown. This compound belongs to the class of triazolopyridine derivatives, which have been recognized for their various biochemical, clinical, and pharmaceutical applications .
Mode of Action
It is known that triazolopyridine derivatives can interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Triazolopyridine derivatives have been found to exhibit a range of effects, including antifungal, insecticidal, antibacterial, anticonvulsant, antioxidant, and herbicidal activities, as well as acting as adenosine receptor or hif prolyl hydrolase and myeloperoxidase inhibitors .
Biochemical Analysis
Biochemical Properties
It is known that similar triazolo pyrazine derivatives have been evaluated for their inhibitory activities towards c-Met/VEGFR-2 kinases .
Cellular Effects
In vitro studies have shown that certain [1,2,4]triazolo[4,3-a]pyrazine derivatives exhibit excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines . It is plausible that 3-tert-Butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine may have similar effects on these cell lines.
Molecular Mechanism
Related compounds have shown to inhibit c-Met kinase, a key player in cellular growth, survival, and angiogenesis .
Properties
IUPAC Name |
3-tert-butyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4/c1-10(2,3)9-13-12-8-5-4-7(11)6-14(8)9/h4-6H,11H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FERHDEYWZCTMSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C2N1C=C(C=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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